Cas no 42228-92-2 (Acivicin)
Acivicin structure
Product Name:Acivicin
CAS No:42228-92-2
MF:C5H7ClN2O3
MW:178.57368016243
MDL:MFCD00866432
CID:329211
PubChem ID:294641
Update Time:2025-04-19
Acivicin Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoxazoleacetic acid,a-amino-3-chloro-4,5-dihydro-, (aS,5S)-
- Acivicin
- (2S)-2-amino-2-[(5S)-3-chloro-4,5-dihydro-1,2-oxazol-5-yl]acetic acid
- ACIA
- Acivicine
- Acivicino
- Acivicinum
- Antibiotic AT 125
- AT-125
- Q4674217
- Spectrum5_001706
- 5-Isoxazoleacetic acid,5-dihydro-, [S-(R*,R*)]-
- DTXSID0046010
- U 42126
- KBio1_000672
- (alphaS,5S)-alpha-Amino-3-chloro-2-isoxazoline-5-acetic acid
- AT-125;U-42126
- AT125
- NCGC00095996-01
- alphaS-amino-3-chloro-4,5S-dihydro-5-isoxazoleacetic acid
- HMS502B14
- NSC 163501
- (alphaS,5S)-alpha-amino-3-chloro- 4,5-dihydro-5-isoxazol-acetic acid
- Acivicin, >=98% (HPLC)
- (2S)-amino[(5S)-3-chloro-4,5-dihydroisoxazol-5-yl]ethanoic acid
- (alphaS,5S)-alpha-amino-3-chloro-4,5-dihydro-5-isoxazol-acetic acid
- U-42126
- GTPL11402
- 42228-92-2
- Spectrum_000343
- QAWIHIJWNYOLBE-OKKQSCSOSA-N
- AKOS027327575
- (2S)-amino[(5S)-3-chloro-4,5-dihydro-1,2-oxazol-5-yl]acetic acid
- CAS-42228-92-2
- DivK1c_000672
- NSC163501
- KBio2_005959
- Tox21_111545
- 5-ISOXAZOLEACETIC ACID, 4,5-DIHYDRO-alpha-AMINO-3-CHLORO-, (S-(R*,R*))-
- ACIVICIN [MART.]
- Acivicinum [INN-Latin]
- (S)-2-Amino-2-((S)-3-chloro-4,5-dihydroisoxazol-5-yl)aceticacid
- NCI60_001241
- (alpha-S,5S)-alpha-Amino-3-chloro-4,5-dihydro-5-isoxazoleacetic acid
- AS-56028
- .alpha.-Amino-3-chloro-4,5-dihydro-[S-(R*,R*)]-5-isoxazoleacetatic acid
- NINDS_000672
- (alphaS,5S)-alpha-Amino-3-chlor-4,5-dihydro-5-isoxazolylessigsaeure
- KBio2_000823
- U 42,126
- BRN 1074648
- NSC823856
- CS-W017302
- SCHEMBL4159
- ACIVICIN [WHO-DD]
- A825818
- 5-ISOXAZOLEACETIC ACID, .ALPHA.-AMINO-3-CHLORO-4,5-DIHYDRO-, (S-(R*,R*))-
- Acivicin (USAN/INN)
- (alphaS,5S)-alpha-amino-3-chloro-4,5-dihydro-5-isoxazole acetic acid
- ACIVICIN [USAN]
- Acivicino [INN-Spanish]
- U-42,126
- MFCD00866432
- Acivicin [USAN:INN]
- D02755
- CHEBI:74545
- (S-(R*,R*))-4,5-Dihydro-alpha-amino-3-chloro-5-isoxazoleacetic acid
- (2S)-Amino[(5S)-3-chloro-4,5-dihydro-1,2-oxazol-5-yl]ethanoic acid
- CHEMBL1231101
- KBio2_003391
- Acivicine [INN-French]
- BSPBio_003274
- NCGC00178172-01
- KBio3_002775
- BRD-K11632748-001-02-5
- 5-Isoxazoleacetic acid, alpha-amino-3-chloro-4,5-dihydro-, (S-(R*,R*))-
- Spectrum3_001857
- (2S)-2-amino-2-[(5S)-3-chloro-4,5-dihydroisoxazol-5-yl]acetic acid
- UNII-O0X60K76I6
- NSC-823856
- (S)-2-Amino-2-((S)-3-chloro-4,5-dihydroisoxazol-5-yl)acetic acid
- KBioGR_001364
- IDI1_000672
- ACIVICIN [INN]
- KBioSS_000823
- SPECTRUM1502002
- NSC-163501
- DTXCID8026010
- (alphaS,5S)-alpha-Amino-3-chloro-4,5-dihydro-5-isoxazoleacetic Acid
- Spectrum4_000902
- O0X60K76I6
- AT 125
- CCG-35436
- HY-W016586
- NS00076158
- NCIMech_000028
- GLXC-02323
- Acivicin?
-
- MDL: MFCD00866432
- Inchi: 1S/C5H7ClN2O3/c6-3-1-2(11-8-3)4(7)5(9)10/h2,4H,1,7H2,(H,9,10)/t2-,4-/m0/s1
- InChI Key: QAWIHIJWNYOLBE-OKKQSCSOSA-N
- SMILES: ClC1C[C@@H]([C@@H](C(=O)O)N)ON=1
Computed Properties
- Exact Mass: 178.01500
- Monoisotopic Mass: 178.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.9A^2
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: -2.7
Experimental Properties
- Color/Form: Not determined
- Density: 1.85
- Melting Point: >200°C (dec.)
- Boiling Point: 341.6°C at 760 mmHg
- Flash Point: 160.4°C
- Refractive Index: 1.663
- Solubility: H2O: soluble10mg/mL (warmed)
- Water Partition Coefficient: Soluble in water at 10mg/ml with warming
- PSA: 84.91000
- LogP: -0.12460
- Sensitiveness: Sensitive to heat
- Solubility: Not determined
Acivicin Security Information
- Hazardous Material transportation number:UN 3172
- WGK Germany:3
- Hazard Category Code: 20/21/22
- Safety Instruction: S36
- RTECS:NY2103000
-
Hazardous Material Identification:
- Packing Group:III
- Hazard Level:6.1(b)
- Safety Term:6.1(b)
- Packing Group:III
- Risk Phrases:R20/21/22
- Storage Condition:2-8°C
- HazardClass:6.1(b)
- PackingGroup:III
Acivicin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-FE354-2mg |
Acivicin |
42228-92-2 | 97% | 2mg |
¥1046.0 | 2022-02-28 | |
| TRC | A190150-1mg |
Acivicin |
42228-92-2 | 1mg |
$ 59.00 | 2023-09-09 | ||
| TRC | A190150-5mg |
Acivicin |
42228-92-2 | 5mg |
$ 251.00 | 2023-04-19 | ||
| TRC | A190150-10mg |
Acivicin |
42228-92-2 | 10mg |
$ 397.00 | 2023-04-19 | ||
| TRC | A190150-25mg |
Acivicin |
42228-92-2 | 25mg |
$ 800.00 | 2023-09-09 | ||
| TRC | A190150-50mg |
Acivicin |
42228-92-2 | 50mg |
$ 1401.00 | 2023-04-19 | ||
| MedChemExpress | HY-W016586-10mM*1mLinWater |
Acivicin |
42228-92-2 | 98.26% | 10mM*1mLinWater |
¥2950 | 2022-05-18 | |
| MedChemExpress | HY-W016586-1mg |
Acivicin |
42228-92-2 | ≥98.0% | 1mg |
¥1500 | 2025-04-16 | |
| DC Chemicals | DC8818-100 mg |
Acivicin |
42228-92-2 | 100mg |
$650.0 | 2022-03-01 | ||
| DC Chemicals | DC8818-250 mg |
Acivicin |
42228-92-2 | 250mg |
$1200.0 | 2022-03-01 |
Acivicin Related Literature
-
Johannes Kreuzer,Nina C. Bach,Daniel Forler,Stephan A. Sieber Chem. Sci. 2015 6 237
-
Ronald Orth,Thomas B?ttcher,Stephan A. Sieber Chem. Commun. 2010 46 8475
-
Malte Gersch,Johannes Kreuzer,Stephan A. Sieber Nat. Prod. Rep. 2012 29 659
-
Md Imran Hossain,Ajit G. Thomas,Fakhri Mahdi,Amna T. Adam,Nicholas S. Akins,Morgan M. Woodard,Jason J. Paris,Barbara S. Slusher,Hoang V. Le RSC Adv. 2021 11 7115
-
Jing Liu,Mengxing Liu,Hongxing Zhang,Xuehong Wei,Juanjuan Wang,Ming Xian,Wei Guo Chem. Sci. 2019 10 10065
42228-92-2 (Acivicin) Related Products
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- 54549-02-9((2S)-amino[(4S,5R)-3-chloro-4-hydroxy-4,5-dihydro-1,2-oxazol-5-yl]ethanoic acid)
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